Cas no 1932215-74-1 ((3S,4S)-4-(1-ethyl-1H-pyrazol-3-yl)pyrrolidin-3-ylmethanol)

• Product Name: (3S,4S)-4-(1-ethyl-1H-pyrazol-3-yl)pyrrolidin-3-ylmethanol
• CAS No: 1932215-74-1
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5246250
• Update Time: 2025-05-25

(3S,4S)-4-(1-ethyl-1H-pyrazol-3-yl)pyrrolidin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanol, 4-(1-ethyl-1H-pyrazol-3-yl)-, (3S,4S)-
• (3S,4S)-4-(1-ethyl-1H-pyrazol-3-yl)pyrrolidin-3-ylmethanol

• Inchi： 1S/C10H17N3O/c1-2-13-4-3-10(12-13)9-6-11-5-8(9)7-14/h3-4,8-9,11,14H,2,5-7H2,1H3/t8-,9+/m0/s1
• InChI Key： IPTUZZICEIXHMG-DTWKUNHWSA-N
• SMILES： N1C[C@@H](C2C=CN(CC)N=2)[C@H](CO)C1

Additional information on (3S,4S)-4-(1-ethyl-1H-pyrazol-3-yl)pyrrolidin-3-ylmethanol

Compound CAS No. 1932215-74-1: (3S,4S)-4-(1-Ethyl-1H-Pyrazol-3-Yl)Pyrrolidin-3-Ylmethanol

The compound with CAS No. 1932215-74-1, known as (3S,4S)-4-(1-Ethyl-1H-Pyrazol-3-Yl)Pyrrolidin-3-Ylmethanol, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This molecule belongs to the class of pyrrolidine derivatives, which are widely studied due to their structural versatility and biological activity. The pyrrolidine ring serves as a central scaffold, while the pyrazole moiety introduces additional functional groups that enhance the molecule's pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of stereochemistry in drug design. The (3S,4S) configuration of this compound plays a crucial role in determining its bioavailability and efficacy. Stereoisomers often exhibit different pharmacokinetic profiles, and the specific stereochemistry of this compound has been shown to optimize its interaction with target receptors. This makes it a promising candidate for treating various therapeutic areas, including central nervous system disorders and inflammatory conditions.

The pyrazole ring in this molecule is a key structural feature that contributes to its unique properties. Pyrazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their binding affinity to protein targets. The ethyl substitution on the pyrazole ring further modulates the molecule's physicochemical properties, such as solubility and lipophilicity, which are critical for drug delivery.

One of the most exciting developments involving this compound is its potential application in the treatment of neurodegenerative diseases. Recent studies have demonstrated that (3S,4S)-4-(1-Ethyl-1H-Pyrazol-3-Yl)Pyrrolidin-3-Ylmethanol exhibits neuroprotective effects by inhibiting key enzymes associated with oxidative stress and inflammation. These findings suggest that it could be a novel therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its therapeutic potential, this compound has also been explored for its role in synthetic chemistry. The synthesis of (3S,4S)-4-(1-Ethyl-1H-Pyrazol-3-Yl)Pyrrolidin-3-Ylmethanol involves a multi-step process that showcases advanced techniques in asymmetric synthesis. Researchers have developed efficient methods to achieve high enantiomeric excess, ensuring the production of pure stereoisomers for further studies.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies indicate that it interacts with specific G-protein coupled receptors (GPCRs), which are implicated in pain perception and mood regulation. This interaction suggests that the compound could be developed into a novel analgesic or anxiolytic agent.

Furthermore, the methanol group attached to the pyrrolidine ring adds another layer of functionality to this molecule. This group can undergo various chemical transformations, enabling researchers to explore derivative compounds with enhanced pharmacokinetic profiles or improved bioavailability.

As research on (3S,4S)-4-(1-Ethyl-1H-Pyrazol-3-Yl)Pyrrolidin-3-Ylmethanol continues to progress, its potential applications are expanding beyond traditional therapeutic areas. Emerging studies suggest that it may also play a role in anticancer drug development due to its ability to modulate cellular signaling pathways involved in tumor growth and metastasis.

In conclusion, CAS No. 1932215-74-1 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, stereochemistry, and functional groups make it a valuable tool for researchers in medicinal chemistry and pharmacology. As ongoing studies uncover new insights into its biological activity and therapeutic applications, this compound is poised to make significant contributions to the field of healthcare.